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Introduction
Calconcarboxylic acid, also known as Patton and Reeder's indicator, is a highly selective

metallochromic indicator used for the complexometric titration of calcium ions (Ca²⁺) with

ethylenediaminetetraacetic acid (EDTA).[1][2][3] This indicator is particularly valuable for

determining calcium levels in various samples, including water, biological fluids, and

pharmaceutical preparations, especially in the presence of magnesium ions (Mg²⁺).[2][3][4][5]

At a pH of 12-14, magnesium precipitates as magnesium hydroxide, preventing its interference

with the calcium titration.[1][4][6]

The principle of this titration lies in the formation of a more stable complex between EDTA and

calcium ions compared to the complex formed between calconcarboxylic acid and calcium.[1]

[4] Initially, in the presence of calcium ions at an alkaline pH, calconcarboxylic acid forms a

wine-red complex.[1][4] During the titration with EDTA, a stronger chelating agent, the EDTA

progressively binds with the free calcium ions. At the endpoint, EDTA displaces the

calconcarboxylic acid from the calcium-indicator complex, resulting in a sharp and clear color

change from wine-red to a pure blue, indicating the complete complexation of calcium by

EDTA.[1][4][6]
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The following tables summarize the key quantitative parameters associated with the

preparation and use of Calconcarboxylic acid indicator solution.

Table 1: Properties of Calconcarboxylic Acid

Property Value References

Synonyms

Patton and Reeder's Reagent,

3-hydroxy-4-[(2-hydroxy-4-

sulfonaphthalen-1-

yl)diazenyl]naphthalene-2-

carboxylic acid

[1][2]

CAS Number 3737-95-9 [2]

Molecular Formula C₂₁H₁₄N₂O₇S [2]

Molecular Weight 438.41 g/mol [3]

Melting Point ~300 °C (decomposes) [1][7]

Solubility

Soluble in water, ethanol,

methanol, and sodium

hydroxide solutions.[1][5]

Optimal pH Range 12 - 14 [1][4][6]

Color Change (Ca²⁺ Titration) Wine-Red to Blue [1][4]
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Reagent/Solution Preparation Protocol Notes

Calconcarboxylic Acid Indicator

(Solid Mixture)

Grind 1 part of

calconcarboxylic acid with 100

parts of an inert salt such as

sodium chloride (NaCl) or

potassium sulfate (K₂SO₄).

The solid mixture is stable and

convenient for use.[4]

Calconcarboxylic Acid Indicator

Solution

Dissolve 50 mg of

calconcarboxylic acid in 100

mL of 0.1 M sodium hydroxide

(NaOH) solution.

The solution can be unstable

in strongly alkaline conditions

and is often best prepared

fresh or added just before

titration.[4][8]

Standard 0.01 M EDTA

Solution

Dissolve 3.722 g of disodium

EDTA dihydrate in deionized

water and dilute to 1000 mL in

a volumetric flask.

Standardize against a primary

standard calcium solution.

2 M Sodium Hydroxide (NaOH)

Solution

Dissolve 80 g of NaOH pellets

in deionized water and

carefully dilute to 1000 mL.

This solution is highly

corrosive; handle with

appropriate personal protective

equipment.

Experimental Protocols
Preparation of Calconcarboxylic Acid Indicator (Solid
Mixture)

Weigh 1.0 g of calconcarboxylic acid powder and 100 g of dry, crystalline sodium chloride.

Combine the two components in a clean, dry mortar.

Grind the mixture with a pestle until a homogeneous, finely powdered mixture is obtained.

Store the indicator mixture in a tightly sealed, labeled container in a cool, dry place.[9][10]

Protocol for Complexometric Titration of Calcium
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Reagents and Materials:

Calcium-containing sample

Standard 0.01 M EDTA solution

Calconcarboxylic acid indicator (solid mixture or solution)

2 M Sodium Hydroxide (NaOH) solution

Deionized water

Burette (50 mL)

Pipette (e.g., 25 mL)

Conical flasks (250 mL)

Magnetic stirrer and stir bar

Procedure:

Pipette a known volume (e.g., 25.00 mL) of the calcium-containing sample into a 250 mL

conical flask.[4]

Add approximately 75 mL of deionized water.[4]

Add 2 mL of 2 M NaOH solution to the flask to adjust the pH to between 12 and 13.[4] Swirl

the flask to mix. If magnesium is present, a precipitate of magnesium hydroxide (Mg(OH)₂)

may form.[1][4]

Allow the solution to stand for about 5 minutes to ensure complete precipitation of any

interfering ions.[11]

Add a small amount (approximately 100 mg) of the solid calconcarboxylic acid indicator

mixture or a few drops of the indicator solution.[4]
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Swirl the flask to dissolve the indicator. The solution should turn a distinct wine-red color in

the presence of calcium ions.[1][4]

Titrate the solution with the standard 0.01 M EDTA solution from the burette while

continuously stirring with a magnetic stirrer.[4]

The endpoint is reached when the color of the solution changes sharply from wine-red to a

pure blue.[1][4]

Record the volume of EDTA used.

Repeat the titration at least two more times with fresh sample aliquots to ensure concordant

results (titres agreeing within 0.1 mL).[4][11]

Calculation of Calcium Concentration:

The concentration of calcium in the sample can be calculated using the following formula:

Calcium (mg/L) = (V_EDTA × M_EDTA × Molar Mass_Ca × 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the standard EDTA solution (mol/L)

Molar Mass_Ca = Molar mass of calcium (40.08 g/mol )

V_sample = Volume of the sample taken for titration (L)

Visualizations
Experimental Workflow for Calcium Titration
The following diagram illustrates the key steps in the determination of calcium concentration

using a complexometric titration with Calconcarboxylic acid as an indicator.
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Caption: Workflow for Calcium Determination using Calconcarboxylic Acid.
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Signaling Pathway of Indicator Action
This diagram illustrates the chemical principle of the color change of Calconcarboxylic acid
during the EDTA titration of calcium.

Before Endpoint

At/After Endpoint

Ca²⁺-Calconcarboxylic Acid Complex

Ca²⁺-EDTA Complex+ EDTA (Titrant)

Free Calconcarboxylic Acid

+ EDTA (Titrant)

EDTA

Wine-Red Color

Blue Color

Click to download full resolution via product page

Caption: Mechanism of Calconcarboxylic Acid Indicator Color Change.

Stability and Storage
The solid calconcarboxylic acid indicator, especially when mixed with an inert salt, is stable

when stored in a tightly closed container in a cool, dry, and well-ventilated area, protected from

light.[9][10][12] Solutions of calconcarboxylic acid, particularly in strongly alkaline conditions,

may be less stable and it is often recommended to prepare them fresh or add the indicator just

before starting the titration.[4][6]
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Conclusion
Calconcarboxylic acid is a robust and highly selective indicator for the complexometric

determination of calcium. Its sharp endpoint and ability to function in the presence of

magnesium make it a superior choice for many applications in research, quality control, and

clinical diagnostics. Adherence to the detailed protocols provided in these notes will facilitate

accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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